4-Bromo-2-Indanone
Overview
Description
4-Bromo-2-Indanone, also known as Bromosuccinimide, is an organic compound with the chemical formula C9H7BrO. It has a molecular weight of 211.06 g/mol .
Synthesis Analysis
The synthesis of 4-Bromo-2-Indanone involves a multi-step reaction . The process includes the use of sodium tetrahydroborate and ethanol in dichloromethane for 3 hours at 0 - 20 °C, followed by toluene-4-sulfonic acid in toluene for 0.5 hours under reflux. The next step involves sodium hydrogencarbonate and 3-chloro-benzenecarboperoxoic acid in dichloromethane for 3 hours at 0 - 20 °C. The final step is the use of zinc (II) iodide in toluene for 4 hours at 0 - 20 °C .Molecular Structure Analysis
The molecular structure of 4-Bromo-2-Indanone consists of a nine-carbon ring with a bromine atom attached . The compound has a molecular formula of C9H7BrO .Chemical Reactions Analysis
4-Bromo-2-Indanone has been used in the synthesis of various compounds. For instance, it has been used in the synthesis of aurone and indanone derivatives, which have shown potential anti-hepatocellular carcinoma activity .Physical And Chemical Properties Analysis
4-Bromo-2-Indanone has a boiling point of 312℃, a density of 1.608, and a flash point of 126℃ . It is a solid substance with a cream color .Scientific Research Applications
Anti-Cancer Research
4-Bromo-2-Indanone may have potential applications in anti-cancer research due to its structural similarity to indanone derivatives known for their anti-tumor activities. Studies have shown that certain indanones can prevent hepatocarcinogenesis, suggesting that 4-Bromo-2-Indanone could be explored for similar anti-cancer properties .
Alzheimer’s Disease Treatment
The synthesis pathways involving indanones have been used to produce drugs like donepezil, which is used to treat Alzheimer’s disease. While not directly linked, 4-Bromo-2-Indanone could be a candidate for creating novel compounds in the treatment of neurodegenerative diseases .
Biological Activity
1-indanones, which are closely related to 4-Bromo-2-Indanone, have a broad range of biological activities. This suggests that 4-Bromo-2-Indanone could be used in research exploring these biological effects .
Synthetic Chemistry
4-Bromo-2-Indanone may serve as a precursor or intermediate in synthetic chemistry applications, such as the synthesis of complex organic compounds through reactions like the Diels–Alder reaction .
Pharmaceutical Development
Due to its potential biological activity and role in synthesis pathways, 4-Bromo-2-Indanone could be valuable in pharmaceutical development for creating new therapeutic agents .
Mechanism of Action
Target of Action
Similar compounds such as 1-indanones have shown a broad range of biological activity, including antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties . These activities suggest that 4-Bromo-2-Indanone may interact with a variety of cellular targets.
Mode of Action
It’s known that aldehydes and ketones can react with hydroxylamine to form oximes or hydrazine to form hydrazones . This suggests that 4-Bromo-2-Indanone, as a ketone, may undergo similar reactions, leading to changes in its targets.
Biochemical Pathways
For instance, the formation of oximes and hydrazones could potentially interfere with normal metabolic processes .
Pharmacokinetics
The pharmacokinetics of similar compounds suggest that they may have good bioavailability and can be distributed throughout the body .
Result of Action
Similar compounds have shown potential anti-hepatocellular carcinoma activity . This suggests that 4-Bromo-2-Indanone may also have anticancer properties.
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-1,3-dihydroinden-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrO/c10-9-3-1-2-6-4-7(11)5-8(6)9/h1-3H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWTMVUZONAQICS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)CC2=C1C=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30610535 |
Source
|
| Record name | 4-Bromo-1,3-dihydro-2H-inden-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30610535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-Indanone | |
CAS RN |
846032-36-8 |
Source
|
| Record name | 4-Bromo-1,3-dihydro-2H-inden-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30610535 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-BROMOINDAN-2-ONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(5-Bromothiophen-2-yl)methyl]morpholine](/img/structure/B1343098.png)
